Cas no 2171161-99-0 (2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propylpentanamidoacetic acid)

• Product Name: 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propylpentanamidoacetic acid
• CAS No: 2171161-99-0
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 5990265
• PubChem ID: 165585016
• Update Time: 2025-06-08

2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propylpentanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propylpentanamidoacetic acid
• 2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-propylpentanamido]acetic acid
• EN300-1574393
• 2171161-99-0

• Inchi： 1S/C25H30N2O5/c1-3-13-27(15-24(29)30)23(28)14-17(4-2)26-25(31)32-16-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,17,22H,3-4,13-16H2,1-2H3,(H,26,31)(H,29,30)/t17-/m0/s1
• InChI Key： GXRPXPDUUORZNB-KRWDZBQOSA-N
• SMILES： O(C(N[C@@H](CC)CC(N(CC(=O)O)CCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propylpentanamidoacetic acid

Research Brief on 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propylpentanamidoacetic acid (CAS: 2171161-99-0)

In recent years, the compound 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propylpentanamidoacetic acid (CAS: 2171161-99-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in peptide synthesis, drug development, and targeted therapeutics. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the propylpentanamidoacetic acid moiety makes it a versatile intermediate in organic and medicinal chemistry.

Recent studies have focused on optimizing the synthesis of this compound to improve yield and purity, which are critical for its application in high-throughput screening and combinatorial chemistry. Advanced techniques such as solid-phase peptide synthesis (SPPS) and liquid chromatography-mass spectrometry (LC-MS) have been employed to characterize and validate the compound's properties. Researchers have also investigated its stability under various physiological conditions, providing insights into its potential as a prodrug or a building block for more complex pharmaceutical agents.

One of the key findings from recent research is the compound's role in facilitating the synthesis of peptide-based therapeutics. Its structural attributes allow for efficient coupling with other amino acids and peptides, making it a valuable tool in the development of novel biologics. Additionally, its compatibility with Fmoc-based protection strategies has been highlighted, underscoring its utility in automated peptide synthesizers. These advancements have opened new avenues for the design of peptide drugs with enhanced bioavailability and therapeutic efficacy.

Another area of exploration involves the compound's potential as a scaffold for small-molecule drug discovery. By modifying its side chains and functional groups, researchers have created derivatives with varying biological activities. Preliminary in vitro studies have shown promising results, including selective binding to specific protein targets and modulation of enzymatic activity. These findings suggest that 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propylpentanamidoacetic acid could serve as a starting point for the development of new enzyme inhibitors or receptor modulators.

In conclusion, the latest research on 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propylpentanamidoacetic acid (CAS: 2171161-99-0) underscores its importance as a multifunctional compound in chemical biology and pharmaceutical sciences. Its applications span from peptide synthesis to drug discovery, with ongoing studies aimed at unlocking its full potential. Future research directions may include in vivo efficacy studies, toxicity profiling, and further structural optimization to enhance its therapeutic applicability.